5-Bromo-6-(cyclopropylmethoxy)nicotinic acid
Overview
Description
Scientific Research Applications
Herbicidal Activity
Nicotinic acid derivatives, including compounds similar to 5-Bromo-6-(cyclopropylmethoxy)nicotinic acid, have been explored for their potential as herbicides. Research has shown that certain nicotinic acid analogs exhibit significant herbicidal activity against various plant species. For example, a study by Chen Yu et al. (2021) discovered that N-(arylmethoxy)-2-chloronicotinamides, derivatives of nicotinic acid, demonstrated excellent herbicidal activity, suggesting that modifications to the nicotinic acid structure, such as the introduction of a bromo group and a cyclopropylmethoxy group, could yield compounds with valuable herbicidal properties.
Parkinson's Disease Treatment
Nicotinic acid derivatives have also been investigated for their potential therapeutic applications in neurological disorders, such as Parkinson's Disease. The study by J. A. Abin-Carriquiry et al. (2008) highlights the effects of nicotinic agonists, including halogenated derivatives of cytisine (similar in structural modification to 5-Bromo-6-(cyclopropylmethoxy)nicotinic acid), on dopaminergic pathways, indicating a potential for such compounds in mitigating symptoms and progression of Parkinson's Disease.
Industrial Applications
The synthesis and industrial application of nicotinic acid and its derivatives have been subjects of research due to their significance in various biochemical processes and pharmaceutical applications. The work by Dawid Lisicki et al. (2022) reviews methods for the ecological production of nicotinic acid, emphasizing the need for green chemistry approaches in its synthesis. This context could extend to derivatives like 5-Bromo-6-(cyclopropylmethoxy)nicotinic acid, which might have specific industrial uses, including as intermediates in the synthesis of more complex molecules.
properties
IUPAC Name |
5-bromo-6-(cyclopropylmethoxy)pyridine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO3/c11-8-3-7(10(13)14)4-12-9(8)15-5-6-1-2-6/h3-4,6H,1-2,5H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDDUCEMRFZUCTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=C(C=C(C=N2)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70610832 | |
Record name | 5-Bromo-6-(cyclopropylmethoxy)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70610832 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
912454-38-7 | |
Record name | 5-Bromo-6-(cyclopropylmethoxy)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70610832 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.